Cas no 612541-12-5 (2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 612541-12-5
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• MDL: MFCD06637310
• CID: 1626167
• PubChem ID: 53399143
• Update Time: 2025-05-20

2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethyl)benzenesulfonyl chloride
• 2-Methoxy-5-(trifluoromethyl)-benzenesulfonyl chloride
• BUTTPARK 87\03-67
• 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride
• MFCD06637310
• 612541-12-5
• 2-methoxy-5-(trifluoromethyl)benzenesulfonyl chloride, AldrichCPR
• 5-(TRIFLUOROMETHYL)-2-METHOXYBENZENE-1-SULFONYL CHLORIDE
• SCHEMBL1036692
• AKOS016016441
• DB-182364
• 2-methoxy-5-trifluoromethyl-benzenesulfonyl chloride
• JS-5187
• EN300-1987382
• BUTTPARK 87\\03-67

• MDL： MFCD06637310
• Inchi： 1S/C8H6ClF3O3S/c1-15-6-3-2-5(8(10,11)12)4-7(6)16(9,13)14/h2-4H,1H3
• InChI Key： LMOADGGLIGJXFZ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C(F)(F)F)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 273.9678274g/mol
• Monoisotopic Mass: 273.9678274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride Security Information

• Hazard Category Code： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride

Introduction to 2-Methoxy-5-(Trifluoromethyl)benzene-1-sulfonyl Chloride (CAS No. 612541-12-5)

2-Methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 612541-12-5) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structural features, including a methoxy group, a trifluoromethyl group, and a sulfonyl chloride functional group. These functionalities endow the compound with a wide range of chemical reactivity and potential applications in various scientific and industrial domains.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. The trifluoromethyl group (CF₃) is highly electronegative and lipophilic, making it an important moiety in drug design for improving pharmacokinetic properties such as metabolic stability and bioavailability. The sulfonyl chloride (SO₂Cl) functional group is a powerful electrophile that readily reacts with nucleophiles, making it an excellent reagent for the synthesis of sulfonamides and other sulfur-containing compounds.

In the context of medicinal chemistry, 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride has been explored as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of sulfonamide derivatives that exhibited potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways.

In materials science, the unique combination of functional groups in 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride has led to its application in the development of advanced materials with enhanced properties. Research in this area has focused on utilizing the compound to create polymers with improved thermal stability, mechanical strength, and chemical resistance. A notable example is the synthesis of copolymers incorporating this compound, which have shown promise in applications such as coatings, adhesives, and electronic materials.

The synthetic organic chemistry community has also extensively studied 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride due to its utility as a building block for complex molecular architectures. The sulfonyl chloride functional group allows for facile introduction into various molecular frameworks through nucleophilic substitution reactions. This versatility has been leveraged in the synthesis of natural products, pharmaceuticals, and other fine chemicals. A recent publication in Organic Letters described an efficient one-pot synthesis method using this compound to construct complex scaffolds with high yields and excellent selectivity.

From an environmental perspective, the use of 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride requires careful consideration due to its reactivity and potential environmental impact. However, modern green chemistry principles have been applied to minimize any adverse effects. For example, researchers have developed more sustainable synthetic routes that reduce waste generation and energy consumption while maintaining high product yields.

In conclusion, 2-methoxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 612541-12-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable reagent for medicinal chemistry, materials science, and synthetic organic chemistry. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemical research.